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Compound of Interest

Compound Name: Alisporivir intermediate-1

Cat. No.: B612759

Disclaimer: This document provides a general framework for the disposal of a solid, non-
hazardous chemical intermediate, using Alisporivir as a reference. The information herein is
intended to supplement, not replace, the specific guidance provided in the Safety Data Sheet
(SDS) for "Alisporivir intermediate-1." Researchers, scientists, and drug development
professionals must always consult the official SDS and their institution's Environmental Health
and Safety (EHS) guidelines before handling or disposing of any chemical waste.

I. Overview of Alisporivir and Its Intermediates

Alisporivir (also known as Debio-025) is a non-immunosuppressive cyclophilin inhibitor that has
been investigated for its potent antiviral activity, particularly against the hepatitis C virus (HCV).
As a solid compound used in research, its intermediates, including "Alisporivir intermediate-
1," require careful management and disposal to ensure laboratory safety and environmental
protection.[1][2] Proper disposal is not just a regulatory requirement but a critical aspect of
responsible research.[2][3]

Il. Chemical Profile: Alisporivir

To facilitate proper handling and disposal, understanding the basic properties of the parent
compound is essential. The following table summarizes key data for Alisporivir. This information
should be considered as a proxy in the absence of specific data for "intermediate-1."
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Property Value Source
Synonyms Debio-025; DEB-025 [1112]
Molecular Formula Cé3H113N11012 [2]
Molecular Weight 1216.64 g/mol [2]
Physical State Solid [2]
Intended Use For research use only [1][2]

lll. Step-by-Step Disposal Protocol for Alisporivir
Intermediate-1

This protocol outlines the standard operating procedure for the disposal of solid chemical
waste, presumed to be non-acutely hazardous.

1. Waste ldentification and Classification:
e Treat all unknown chemical waste as hazardous.[4][5]

o Consult the Safety Data Sheet (SDS) for Alisporivir intermediate-1 to determine its specific
hazards (e.g., toxicity, reactivity, flammability).

o If an SDS is unavailable, a conservative approach should be taken, managing the waste as
hazardous until a proper determination can be made by your institution's EHS department.[1]

[4]
2. Personal Protective Equipment (PPE):

» Before handling the waste, ensure appropriate PPE is worn, including:

[¢]

Safety glasses or goggles

[¢]

Chemical-resistant gloves (e.g., nitrile)

o

Laboratory coat
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. Waste Collection and Segregation:

Primary Container: Dispose of the solid Alisporivir intermediate-1 in its original container
whenever possible.[6] If this is not feasible, use a new, clean, and compatible container that
can be securely sealed.[5][7][8]

Labeling: As soon as waste is placed in the container, affix a "Hazardous Waste" label
provided by your institution's EHS.[5][8][9] The label must include:

o The full chemical name: "Alisporivir intermediate-1" (avoid abbreviations).[5][8]

o The principal investigator's (Pl) name and laboratory location.[8]

o The accumulation start date.

Segregation: Do not mix Alisporivir intermediate-1 waste with other waste streams, such
as liquids, sharps, or incompatible chemicals.[5][7][9]

. Waste Storage:

Satellite Accumulation Area (SAA): Store the labeled waste container in a designated SAA
within the laboratory.[1][6][8] This area should be near the point of generation and under the
control of laboratory personnel.[1][6]

Secondary Containment: Place the primary waste container inside a larger, chemically
resistant secondary container (e.g., a plastic tub) to contain any potential spills or leaks.[3][5]

[6]

Container Integrity: Ensure the waste container is always kept closed, except when adding
waste.[1][5] Regularly inspect the container for any signs of degradation or leakage.[3]

. Arranging for Disposal:

Waste Pickup Request: Once the container is full or is approaching the storage time limit set
by your institution (often 6-12 months), submit a chemical waste pickup request to your EHS
department.[1][10]
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» Documentation: Maintain accurate records of the waste generated and its disposal, in
accordance with institutional and regulatory requirements.[3]

Disposal of Empty Containers:

« A container that held a non-acutely hazardous chemical can often be disposed of as regular
trash after all contents have been removed.[4]

o Deface or remove all chemical labels from the empty container before disposal.[4]

o Important: If the SDS for Alisporivir intermediate-1 indicates it is an "acutely hazardous
waste" (P-listed), the empty container must be triple-rinsed with a suitable solvent. The
rinsate must be collected and disposed of as hazardous waste.[4][5]

IV. Logical Workflow for Disposal Decision-Making

The following diagram illustrates the decision-making process for the proper disposal of
Alisporivir intermediate-1.
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Disposal Workflow for Alisporivir Intermediate-1

Start: Waste Alisporivir
Intermediate-1 Generated

l

Consult Safety Data Sheet (SDS)
and Institutional EHS Policy

'

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

,

Select Compatible, Sealable
Primary Waste Container

Affix 'Hazardous Waste' Label
with Full Chemical Name & Details

Store in Designated SAA with

Secondary Containment

Submit Chemical Waste
Pickup Request to EHS

End: Waste Disposed of
by EHS Professionals

Click to download full resolution via product page

Caption: Decision workflow for the disposal of Alisporivir intermediate-1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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